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Compound of Interest

Compound Name: [2,3'-Bipyridine]-5'-carboxylic acid

CAS No.: 35989-05-0

Cat. No.: B1322730

Get Quote

Part 1: Chemical Identity & Characterization
[2,3'-Bipyridine]-5'-carboxylic acid is a structural isomer of the more common 2,2'-bipyridine-

5-carboxylic acid. Its distinct geometry—linking the pyridine rings at the 2- and 3-positions—

creates a unique bite angle and electronic profile, making it a critical ligand for designing Metal-

Organic Frameworks (MOFs) with specific pore topologies and a valuable scaffold in medicinal

chemistry.
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Property Specification

CAS Number 35989-05-0

IUPAC Name 5-(Pyridin-2-yl)pyridine-3-carboxylic acid

Common Synonyms
5-(2-Pyridyl)nicotinic acid; [2,3'-Bipyridine]-5'-

carboxylic acid

Molecular Formula C₁₁H₈N₂O₂

Molecular Weight 200.19 g/mol

SMILES OC(=O)c1cncc(c1)-c2ccccn2

InChI Key
KVQMUHHSWICEIH-UHFFFAOYSA-N (Isomer

specific)

Structural Analysis
Unlike the planar, chelating nature of 2,2'-bipyridines, the 2,3'-bipyridine core possesses a

twisted conformation due to steric interactions between the protons at the 3-position (Ring A)

and 2'/4'-positions (Ring B).

Acid Position: The carboxylic acid is located at the 5'-position (on the 3-linked ring), typically

para to the ring nitrogen and meta to the inter-ring bond.

Coordination Potential: It acts as a monodentate or bridging ligand rather than a chelator, as

the nitrogen atoms are not oriented to bind a single metal center simultaneously.

Part 2: Synthetic Pathways (Methodology)
The synthesis of [2,3'-Bipyridine]-5'-carboxylic acid requires a regioselective cross-coupling

approach. The most robust method is the Suzuki-Miyaura Coupling, which avoids the

homocoupling side products common in Ullmann reactions.

Retrosynthetic Analysis
The molecule is disconnected at the C2–C3' bond.
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Fragment A (Electrophile): 2-Bromopyridine or 2-Chloropyridine.

Fragment B (Nucleophile): (5-(Methoxycarbonyl)pyridin-3-yl)boronic acid.

Note: The ester is used during coupling to prevent catalyst poisoning by the free acid; it is

hydrolyzed in the final step.

Experimental Protocol
Step 1: Suzuki Coupling (Ester Formation)

Reagents: 2-Bromopyridine (1.0 eq), (5-(methoxycarbonyl)pyridin-3-yl)boronic acid (1.1 eq),

Pd(dppf)Cl₂ (5 mol%), K₂CO₃ (3.0 eq).

Solvent: 1,4-Dioxane/Water (4:1 v/v). Degassed with N₂ for 30 mins.

Conditions: Heat to 90°C for 12–16 hours under inert atmosphere.

Workup: Cool, filter through Celite, extract with EtOAc. Purify via flash chromatography

(Hexane/EtOAc gradient).

Intermediate: Methyl [2,3'-bipyridine]-5'-carboxylate.

Step 2: Ester Hydrolysis

Reagents: Intermediate ester (1.0 eq), LiOH·H₂O (3.0 eq).

Solvent: THF/Water (1:1).

Conditions: Stir at Room Temperature (RT) for 4 hours. Monitor by TLC.

Isolation: Acidify to pH 3–4 with 1M HCl. The product precipitates as a white/off-white solid.

Filter and dry under vacuum.

Visualized Synthetic Workflow
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Caption: Figure 1. Regioselective synthesis of [2,3'-Bipyridine]-5'-carboxylic acid via Suzuki-

Miyaura coupling.

Part 3: Functional Applications
Metal-Organic Frameworks (MOFs)
Unlike 2,2'-bipyridine ligands which form discrete metal chelates (0D nodes), the 2,3'-isomer

acts as a divergent linker.

Topology Control: The nitrogen atoms are spaced to bridge two distinct metal clusters,

promoting the formation of 3D porous networks rather than terminated clusters.

Pore Environment: The carboxylic acid group can either coordinate to a metal node

(increasing framework stability) or remain free within the pore (providing a site for post-

synthetic modification or proton conduction).

Medicinal Chemistry (Bioisosteres)
In drug design, this scaffold serves as a biaryl ether bioisostere.

Solubility: The pyridine nitrogens increase aqueous solubility compared to biphenyl analogs.

Metabolic Stability: The electron-deficient pyridine rings are generally more resistant to

oxidative metabolism (P450) than phenyl rings.

Vector Placement: The 5'-carboxylic acid provides a specific vector for salt formation or

interaction with positively charged residues (e.g., Arginine) in protein binding pockets.
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Part 4: Handling & Stability
Parameter Guideline

Storage
Store at 2–8°C under inert atmosphere

(Argon/Nitrogen). Hygroscopic.

Solubility
Soluble in DMSO, DMF, dilute aqueous base.

Sparingly soluble in water/ethanol.

Stability
Stable under standard laboratory conditions.

Avoid strong oxidizing agents.

Safety (GHS)
Warning: Causes skin irritation (H315), Eye

irritation (H319), STOT-SE (H335). Use PPE.
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[https://www.benchchem.com/product/b1322730/docs#technical-guide-2-3-bipyridine-5-
carboxylic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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